Cas no 30354-89-3 (1,3,5-Triazine-2,4-diamine,6-(3,4-dichlorophenyl)-)

• Product Name: 1,3,5-Triazine-2,4-diamine,6-(3,4-dichlorophenyl)-
• CAS No: 30354-89-3
• MF: C₉H₇Cl₂N₅
• MW: 256.091378450394
• CID: 318889
• Update Time: 2024-01-28

1,3,5-Triazine-2,4-diamine,6-(3,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-(3,4-dichlorophenyl)-
• 1,3,5-Triazine-2,4-diamine, 6-(3,4-dichlorophenyl)-

• Inchi： 1S/C9H7Cl2N5/c10-5-2-1-4(3-6(5)11)7-14-8(12)16-9(13)15-7/h1-3H,(H4,12,13,14,15,16)
• InChI Key： DPLWHHAFNKDYDU-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(Cl)C(Cl)=C2)N=C(N)N=C1N

Computed Properties

• Exact Mass: 255.00811
• Monoisotopic Mass: 255.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 90.7A^2

Experimental Properties

• Density: 1.572
• Boiling Point: 547.7°C at 760 mmHg
• Flash Point: 285°C
• Refractive Index: 1.706
• PSA: 90.71
• pka: 3.89±0.10(Predicted)